Cas no 405910-36-3 (2,6-Dimethyl-4-(2-nitro-4-(trifluoromethyl)phenyl)morpholine)

• Product Name: 2,6-Dimethyl-4-(2-nitro-4-(trifluoromethyl)phenyl)morpholine
• CAS No: 405910-36-3
• MF: C₁₃H₁₅F₃N₂O₃
• MW: 304.265013933182
• MDL: MFCD02018696
• CID: 3110041
• PubChem ID: 3911191
• Update Time: 2025-10-28

2,6-Dimethyl-4-(2-nitro-4-(trifluoromethyl)phenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-(2-nitro-4-(trifluoromethyl)phenyl)morpholine
• 2,6-dimethyl-4-[2-nitro-4-(trifluoromethyl)phenyl]morpholine
• CS-0452198
• 2,6-dimethyl-4-[(2-nitro-4-(trifluoromethyl)-phenyl]morpholine
• AKOS025128701
• 405910-36-3
• MFCD02018696
• AB00720049-01
• Z31195764

• MDL： MFCD02018696
• Inchi： 1S/C13H15F3N2O3/c1-8-6-17(7-9(2)21-8)11-4-3-10(13(14,15)16)5-12(11)18(19)20/h3-5,8-9H,6-7H2,1-2H3
• InChI Key： BIASKZQAUHXFGJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])N1CC(C)OC(C)C1)(F)F

Computed Properties

• Exact Mass: 304.10347683Da
• Monoisotopic Mass: 304.10347683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Melting Point: 61

2,6-Dimethyl-4-(2-nitro-4-(trifluoromethyl)phenyl)morpholine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2,6-Dimethyl-4-(2-nitro-4-(trifluoromethyl)phenyl)morpholine

2,6-Dimethyl-4-(2-nitro-4-(trifluoromethyl)phenyl)morpholine: A Comprehensive Overview

The compound with CAS No. 405910-36-3, known as 2,6-Dimethyl-4-(2-nitro-4-(trifluoromethyl)phenyl)morpholine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a morpholine ring substituted with methyl groups at positions 2 and 6, and a phenyl group at position 4. The phenyl group itself is further substituted with a nitro group at position 2 and a trifluoromethyl group at position 4, making this molecule highly functionalized and versatile.

Recent studies have highlighted the potential of 2,6-Dimethyl-4-(2-nitro-4-(trifluoromethyl)phenyl)morpholine in various applications. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials, such as high-performance polymers and organic semiconductors. The presence of the trifluoromethyl group imparts electron-withdrawing properties to the molecule, which can significantly influence its electronic behavior and reactivity. This makes it an attractive candidate for applications in optoelectronic devices and energy storage systems.

In the realm of medicinal chemistry, this compound has been investigated for its potential as a lead molecule in drug discovery. The morpholine ring, a well-known structural motif in pharmaceuticals, contributes to the molecule's bioavailability and pharmacokinetic properties. The substitution pattern on the phenyl ring further enhances its ability to interact with biological targets, such as enzymes and receptors. Recent computational studies have demonstrated that this compound exhibits promising activity against certain enzyme targets, making it a valuable tool in early-stage drug development.

The synthesis of 2,6-Dimethyl-4-(2-nitro-4-(trifluoromethyl)phenyl)morpholine involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the morpholine ring through nucleophilic substitution reactions and the subsequent functionalization of the phenyl ring using electrophilic aromatic substitution techniques. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications.

From an environmental perspective, this compound has been studied for its biodegradability and eco-toxicological profile. Initial assessments suggest that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its use in industrial settings. However, further research is needed to fully understand its impact on aquatic ecosystems and soil microorganisms.

In conclusion, 2,6-Dimethyl-4-(2-nitro-4-(trifluoromethyl)phenyl)morpholine (CAS No. 405910-36-3) is a versatile compound with significant potential in multiple fields. Its unique structure enables it to serve as both a functional material and a lead molecule in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific innovation.